Cas no 17361-89-6 (2-Thiophenecarbonylchloride, 5-phenyl-)

• Product Name: 2-Thiophenecarbonylchloride, 5-phenyl-
• CAS No: 17361-89-6
• MF: C₁₁H₇ClOS
• MW: 222.690680742264
• MDL: MFCD02681996
• CID: 134293
• PubChem ID: 2776308
• Update Time: 2025-07-19

2-Thiophenecarbonylchloride, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 5-phenyl-
• 5-Phenyl-2-thiophenecarbonyl chloride
• 5-PHENYLTHIOPHENE-2-CARBONYL CHLORIDE
• 5-Phenyl-thiophen-(2)-carbonsaeurechlorid
• 5-Phenyl-thiophen-2-carbonylchlorid
• BUTTPARK 98\04-17
• 2-(Chlorocarbonyl)-5-phenylthiophene, 2-(Chloroformyl)-5-phenylthiophene
• FT-0620761
• MFCD02681996
• SCHEMBL4128733
• 17361-89-6
• 5-Phenyl-2-thiophenecarbonyl chloride, AldrichCPR
• DTXSID10379976
• 2-Thiophenecarbonyl chloride, 5-phenyl-
• 5-PHENYL-2-THIOPHENECARBONYLCHLORIDE
• 2-Thiophenecarbonylchloride,5-phenyl-
• AKOS015912249
• J-517918
• DB-010947

• MDL： MFCD02681996
• Inchi： 1S/C11H7ClOS/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： DAQWIBBCMYIUFA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 221.99100
• Monoisotopic Mass: 221.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 347.9°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.614
• PSA: 45.31000
• LogP: 3.79410

2-Thiophenecarbonylchloride, 5-phenyl- Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2-Thiophenecarbonylchloride, 5-phenyl-

Comprehensive Overview of 2-Thiophenecarbonylchloride, 5-phenyl- (CAS No. 17361-89-6)

2-Thiophenecarbonylchloride, 5-phenyl- (CAS No. 17361-89-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, also referred to as 5-phenyl-2-thiophenecarbonyl chloride, belongs to the thiophene family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of both a phenyl group and a carbonyl chloride moiety enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for thiophene derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 2-Thiophenecarbonylchloride, 5-phenyl- for its potential role in developing novel antimicrobial agents and organic semiconductors. Its unique structure allows for efficient functionalization, enabling the creation of tailored compounds for specific industrial needs. This aligns with the growing trend of green chemistry, where sustainable and efficient synthetic methods are prioritized.

The compound’s CAS No. 17361-89-6 is a critical identifier for regulatory and commercial purposes, ensuring accurate classification and handling. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity. As the pharmaceutical industry continues to explore heterocyclic scaffolds, 2-Thiophenecarbonylchloride, 5-phenyl- remains a focal point for innovation.

One of the most frequently asked questions about this compound revolves around its synthetic applications. For instance, how is 5-phenyl-2-thiophenecarbonyl chloride used in the preparation of biologically active molecules? The answer lies in its ability to act as an acylating agent, facilitating the introduction of the thiophene moiety into target structures. This property is particularly valuable in the design of small-molecule inhibitors and ligands for catalysis.

Another area of interest is the compound’s role in material science. With the rise of organic electronics, researchers are investigating thiophene-based compounds for their conductive and optoelectronic properties. 2-Thiophenecarbonylchloride, 5-phenyl- serves as a precursor for polymers and small molecules used in OLEDs and solar cells, addressing the global push for renewable energy solutions.

From a commercial perspective, suppliers and manufacturers emphasize the importance of high-purity grades of CAS No. 17361-89-6 to meet the stringent requirements of end-users. Quality control measures, including HPLC analysis and elemental analysis, are essential to ensure consistency and performance. This underscores the compound’s significance in high-value chemical synthesis.

In conclusion, 2-Thiophenecarbonylchloride, 5-phenyl- (CAS No. 17361-89-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability make it a cornerstone of modern synthetic chemistry. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific and industrial advancements.